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Compound of Interest

Compound Name: AGN-195183

Cat. No.: B1672190 Get Quote

AGN-195183 Technical Support Center
Welcome to the technical support resource for AGN-195183. This guide is designed for

researchers, scientists, and drug development professionals to provide essential information on

the stability of AGN-195183 in common cell culture media. Here you will find frequently asked

questions, troubleshooting guides, and detailed experimental protocols to ensure the

successful application of AGN-195183 in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing AGN-195183 stock solutions?

A1: It is recommended to dissolve AGN-195183 in dimethyl sulfoxide (DMSO) to prepare a

concentrated stock solution.[1][2] The solubility in DMSO is at least 11 mg/mL (25.12 mM).[1]

For cell culture experiments, the final concentration of DMSO should be kept low (typically

<0.1%) to avoid solvent-induced cytotoxicity.

Q2: How should I store AGN-195183 stock solutions?

A2: AGN-195183 stock solutions in DMSO can be stored at -20°C for up to one year or at

-80°C for up to two years.[1][3][4] To prevent degradation from repeated freeze-thaw cycles, it

is advisable to aliquot the stock solution into smaller, single-use volumes.[4][5]

Q3: Is AGN-195183 stable in aqueous cell culture media?
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A3: While specific stability data in various cell culture media is not extensively published, it is a

common consideration for small molecules that they may have limited stability in aqueous

solutions over extended periods, especially at 37°C. Factors such as pH, exposure to light, and

the presence of media components can affect stability. It is recommended to prepare fresh

working solutions in media for each experiment or to evaluate the stability under your specific

experimental conditions.

Q4: What is the mechanism of action of AGN-195183?

A4: AGN-195183 is a potent and selective agonist of the Retinoic Acid Receptor alpha (RARα),

with a binding affinity (Kd) of 3 nM.[3][6][7] It does not show activity on RARβ or RARγ.[3][6] By

activating RARα, AGN-195183 can modulate the transcription of genes involved in cell

differentiation and proliferation, which is the basis for its investigation as a potential

antineoplastic agent.[2][8]
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Issue Possible Cause Recommended Solution

Variability in experimental

results

Degradation of AGN-195183 in

cell culture media during

prolonged incubation.

Prepare fresh working

solutions of AGN-195183 in

media for each experiment.

Minimize the time the

compound is in the incubator

before being added to the

cells. Consider performing a

time-course experiment to

assess the stability of the

compound under your specific

conditions.

Inaccurate concentration of the

working solution.

Ensure the stock solution is

fully dissolved and properly

mixed before preparing

dilutions. Use calibrated

pipettes for accurate dilutions.

Low or no observable effect of

the compound

Insufficient final concentration

of AGN-195183.

Verify the calculations for your

dilutions. Consider performing

a dose-response experiment to

determine the optimal

concentration for your cell line

and assay.

The compound has degraded

due to improper storage.

Ensure stock solutions are

stored at the recommended

temperature and protected

from light. Use a fresh aliquot

of the stock solution.

Precipitation of the compound

in cell culture media

The final concentration of

AGN-195183 exceeds its

solubility in the aqueous

media.

Check the final concentration

of DMSO; it should be

sufficient to maintain solubility

but non-toxic to cells. Visually

inspect the media for any

precipitate after adding the

compound. If precipitation
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occurs, you may need to lower

the final concentration of AGN-

195183 or slightly increase the

DMSO concentration (while

staying within the tolerable limit

for your cells).

Stability of AGN-195183 in Cell Culture Media
(Hypothetical Data)
The following tables present hypothetical stability data for AGN-195183 in two common cell

culture media, RPMI-1640 and DMEM, supplemented with 10% Fetal Bovine Serum (FBS).

This data is intended to serve as a guideline for experimental design.

Table 1: Stability of AGN-195183 (10 µM) in RPMI-1640 + 10% FBS at 37°C

Incubation Time (hours) Remaining AGN-195183 (%)

0 100

6 95

12 88

24 75

48 58

72 42

Table 2: Stability of AGN-195183 (10 µM) in DMEM + 10% FBS at 37°C
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Incubation Time (hours) Remaining AGN-195183 (%)

0 100

6 97

12 91

24 80

48 65

72 50

Experimental Protocols
Protocol 1: Preparation of AGN-195183 Stock and
Working Solutions
This protocol describes the preparation of a 10 mM stock solution of AGN-195183 in DMSO

and subsequent dilution to a 10 µM working solution in cell culture medium.

Materials:

AGN-195183 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:

Stock Solution Preparation (10 mM):

Calculate the required amount of AGN-195183 powder and DMSO. The molecular weight

of AGN-195183 is 437.86 g/mol .[3]
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Under sterile conditions, add the appropriate volume of DMSO to the vial containing the

AGN-195183 powder.

Vortex thoroughly to ensure the compound is completely dissolved.

Aliquot the stock solution into single-use sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C, protected from light.

Working Solution Preparation (10 µM):

Thaw a single aliquot of the 10 mM AGN-195183 stock solution at room temperature.

In a sterile tube, perform a serial dilution. For example, add 1 µL of the 10 mM stock

solution to 999 µL of sterile cell culture medium to obtain a 10 µM working solution.

Mix gently by inverting the tube or by gentle pipetting.

Use the working solution immediately for your cell culture experiments.
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Stock Solution (10 mM)

Working Solution (10 µM)

AGN-195183 Powder

Dissolve & Vortex

Anhydrous DMSO

Aliquot

Store at -20°C / -80°C

Thaw Stock Aliquot

For Experiment

Dilute 1:1000

Cell Culture Medium

Use Immediately
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Prepare AGN-195183 in Media

Aliquot for Time Points

Incubate at 37°C

Sample at T=0, 6, 12, 24, 48, 72h

HPLC Analysis

Calculate % Remaining
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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